Cas no 34423-54-6 (1-Octanamine,N-methyl-N-nitroso-)

• Product Name: 1-Octanamine,N-methyl-N-nitroso-
• CAS No: 34423-54-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 312024
• PubChem ID: 36828
• Update Time: 2025-04-19

1-Octanamine,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine,N-methyl-N-nitroso-
• EN300-7476142
• N-NITROSO-N-METHYL-N-OCTYLAMINE
• Nitroso-N-methyl-n-octylamine
• N-Methyl-N-nitrosooctylamine
• N-methyl-N-octylnitrous amide
• OCTYLAMINE, N-METHYL-N-NITROSO-
• 1-Methyl-1-octyl-2-oxohydrazine #
• CCSLOEMFOMJAFM-UHFFFAOYSA-N
• N-Nitrosomethyl-n-octylamine
• 34423-54-6
• 1-Octylamine, N-methyl-N-nitroso-
• UNII-3G90K760MB
• N-nitroso-N-methyloctylamine
• 3G90K760MB
• N-Methyl-N-nitroso-1-octanamine
• CCRIS 1368
• METHYL(NITROSO)OCTYLAMINE
• BRN 4372422
• AKOS006277098
• DTXSID50955970
• Q27894129
• Nitrosomethyl-n-octylamine
• N-Nitrosomethyloctylamine
• 1-Octanamine, N-methyl-N-nitroso-

• Inchi： 1S/C9H20N2O/c1-3-4-5-6-7-8-9-11(2)10-12/h3-9H2,1-2H3
• InChI Key： CCSLOEMFOMJAFM-UHFFFAOYSA-N
• SMILES： O=NN(C)CCCCCCCC

Computed Properties

• Exact Mass: 172.1577
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 3.6

Experimental Properties

• Density: 0.9845 (rough estimate)
• Boiling Point: 302.61°C (rough estimate)
• Flash Point: 116.2°C
• Refractive Index: 1.5800 (estimate)
• PSA: 32.67